Cas no 1909326-12-0 (tert-butyl 6-methylpiperidine-3-carboxylate)

• Product Name: tert-butyl 6-methylpiperidine-3-carboxylate
• CAS No: 1909326-12-0
• MDL: MFCD29060431
• CID: 4629175
• PubChem ID: 121553495
• Update Time: 2025-06-13

tert-butyl 6-methylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-methylpiperidine-3-carboxylate

• MDL： MFCD29060431

Additional information on tert-butyl 6-methylpiperidine-3-carboxylate

Comprehensive Overview of tert-butyl 6-methylpiperidine-3-carboxylate (CAS No. 1909326-12-0): Properties, Applications, and Industry Insights

The chemical compound tert-butyl 6-methylpiperidine-3-carboxylate (CAS No. 1909326-12-0) has garnered significant attention in pharmaceutical and organic synthesis research due to its versatile structural framework. As a piperidine derivative, it serves as a critical intermediate in the development of bioactive molecules, aligning with the growing demand for drug discovery and small-molecule therapeutics. This article delves into its molecular characteristics, synthetic utility, and emerging trends in its application, while addressing common queries such as "How is tert-butyl 6-methylpiperidine-3-carboxylate synthesized?" and "What are the industrial uses of piperidine derivatives?".

Structurally, tert-butyl 6-methylpiperidine-3-carboxylate features a piperidine ring substituted with a methyl group at the 6-position and a tert-butyl ester at the 3-position. This configuration enhances its stability and reactivity, making it valuable for N-heterocyclic compound synthesis. Researchers frequently highlight its role in peptide mimetics and enzyme inhibitor design, reflecting broader industry shifts toward targeted drug delivery systems. The compound’s CAS No. 1909326-12-0 ensures precise identification in regulatory and commercial contexts, a detail often searched in chemical databases and patent literature.

In the context of green chemistry, tert-butyl 6-methylpiperidine-3-carboxylate exemplifies advancements in atom-efficient synthesis. Recent studies explore its preparation via catalytic hydrogenation or microwave-assisted reactions, addressing the demand for sustainable methodologies. Such innovations resonate with queries like "How to reduce waste in piperidine derivative synthesis?"—a frequent topic in academic forums and industrial R&D discussions. Additionally, its lipophilic tert-butyl group improves membrane permeability, a property leveraged in CNS drug development, a hotspot in neurological disorder research.

The commercial relevance of CAS No. 1909326-12-0 is underscored by its inclusion in high-value pharmaceutical intermediates catalogs. Suppliers often emphasize its high purity grades (>98%), catering to stringent GMP standards. This aligns with market trends toward precise chemical sourcing, as evidenced by search terms like "where to buy tert-butyl 6-methylpiperidine-3-carboxylate." Furthermore, its compatibility with parallel synthesis techniques supports combinatorial chemistry workflows, a niche yet growing sector in high-throughput screening.

From a regulatory standpoint, tert-butyl 6-methylpiperidine-3-carboxylate is not classified as hazardous under major chemical safety frameworks, though proper lab handling protocols are advised. This distinction is crucial for research institutions and contract manufacturers navigating compliance documentation. Notably, its non-hygroscopic nature simplifies storage—a practical advantage highlighted in material safety data sheets (MSDS).

Looking ahead, the demand for CAS No. 1909326-12-0 is projected to rise alongside innovations in bioconjugation and prodrug design. Its adaptability in multistep syntheses positions it as a staple in medicinal chemistry pipelines. As the industry prioritizes fragment-based drug discovery, compounds like tert-butyl 6-methylpiperidine-3-carboxylate will remain pivotal in addressing complex therapeutic targets.